Cas no 82911-02-2 (N,N'-(oxydiethane-2,1-diyl)bis(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-amine) dihydroiodide)

• Product name: N,N'-(oxydiethane-2,1-diyl)bis(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-amine) dihydroiodide
• CAS No: 82911-02-2
• MF: C₁₄H₂₈N₆O^.₂[HI]
• MW: 552.2356
• CID: 1808125
• PubChem ID: 3068114

N,N'-(oxydiethane-2,1-diyl)bis(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-amine) dihydroiodide Chemical and Physical Properties

Names and Identifiers

• N,N'-(oxydiethane-2,1-diyl)bis(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-amine) dihydroiodide
• N-[2-[2-(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-ylamino)ethoxy]ethyl]-4,5,6,7-tetrahydro-1H-1,3-diazepin-2-amine,dihydroiodide
• DTXSID20232083
• 82911-02-2
• N,N'-(Oxydi-2,1-ethanediyl)bis(4,5,6,7-tetrahydro-1H-1,3-diazepin-2-amine) dihydriodide
• 1H-1,3-Diazepin-2-amine, N,N'-(oxydi-2,1-ethanediyl)bis(4,5,6,7-tetrahydro-, dihydriodide

• Inchi： InChI=1S/C14H28N6O.2HI/c1-2-6-16-13(15-5-1)19-9-11-21-12-10-20-14-17-7-3-4-8-18-14;;/h1-12H2,(H2,15,16,19)(H2,17,18,20);2*1H
• InChI Key： HQBSDEVDVMUKET-UHFFFAOYSA-N
• SMILES： C1CCN=C(NC1)NCCOCCNC2=NCCCCN2.I.I

Computed Properties

• Exact Mass: 552.05705g/mol
• Monoisotopic Mass: 552.05705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų